Cas no 478081-56-0 (4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile)

4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile is a heterocyclic compound featuring a thiophene core substituted with a benzoyl group, a 3-fluorobenzylthio moiety, and a nitrile functionality. Its structural complexity makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The presence of both amino and fluorinated benzyl groups enhances its potential for selective binding interactions, while the thiophene scaffold contributes to its stability and reactivity. This compound is suited for applications in medicinal chemistry, where it may serve as a precursor for the synthesis of bioactive agents targeting specific receptors or enzymes. Its well-defined structure ensures reproducibility in research and industrial settings.

4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile structure

478081-56-0 structure

Product name:4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile

CAS No:478081-56-0

MF:

MW:

MDL:MFCD02082261

CID:4653724

4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-AMINO-5-BENZOYL-2-[(3-FLUOROBENZYL)SULFANYL]-3-THIOPHENECARBONITRILE
- 4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile
- MDL： MFCD02082261

4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	167073-5g	4-Amino-5-benzoyl-2-[(3-fluorobenzyl)sulfanyl]-3-thiophenecarbonitrile	478081-56-0		5g	$7343.00	2023-09-05
A2B Chem LLC	AI84935-1mg	4-amino-5-benzoyl-2-{[(3-fluorophenyl)methyl]sulfanyl}thiophene-3-carbonitrile	478081-56-0	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI84935-1g	4-amino-5-benzoyl-2-{[(3-fluorophenyl)methyl]sulfanyl}thiophene-3-carbonitrile	478081-56-0	>90%	1g	$1295.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645615-5mg	4-Amino-5-benzoyl-2-((3-fluorobenzyl)thio)thiophene-3-carbonitrile	478081-56-0	98%	5mg	￥573.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645615-1mg	4-Amino-5-benzoyl-2-((3-fluorobenzyl)thio)thiophene-3-carbonitrile	478081-56-0	98%	1mg	￥464.00	2024-05-12
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00909102-1g	4-Amino-5-benzoyl-2-{[(3-fluorophenyl)methyl]sulfanyl}thiophene-3-carbonitrile	478081-56-0	90%	1g	￥4193.0	2024-04-18
Matrix Scientific	167073-1g	4-Amino-5-benzoyl-2-[(3-fluorobenzyl)sulfanyl]-3-thiophenecarbonitrile	478081-56-0		1g	$1836.00	2023-09-05
TRC	A162365-25mg	4-Amino-5-benzoyl-2-[(3-fluorobenzyl)sulfanyl]-3-thiophenecarbonitrile	478081-56-0		25mg	$ 230.00	2022-06-08
A2B Chem LLC	AI84935-10mg	4-amino-5-benzoyl-2-{[(3-fluorophenyl)methyl]sulfanyl}thiophene-3-carbonitrile	478081-56-0	>90%	10mg	$240.00	2024-04-19
A2B Chem LLC	AI84935-500mg	4-amino-5-benzoyl-2-{[(3-fluorophenyl)methyl]sulfanyl}thiophene-3-carbonitrile	478081-56-0	>90%	500mg	$720.00	2024-04-19

4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile Related Literature

1. BPTI folding revisited: switching a disulfide into methylene thioacetal reveals a previously hidden path†

Reem Mousa,Shifra Lansky,Gil Shoham,Norman Metanis Chem. Sci., 2018,9, 4814-4820
2. Brønsted acid-promoted C–F bond activation in [P,S]-ligated neutral and anionic perfluoronickelacyclopentanes†

Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
3. Cancer theranostic platforms based on injectable polymer hydrogels

Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
4. Betaine host–guest complexation with a calixarene receptor: enhanced in vitro anticancer effect†

Sherif Ashraf Fahmy,Fortuna Ponte,Iten M. Fawzy,Emilia Sicilia,Hassan Mohamed El-Said Azzazy RSC Adv., 2021,11, 24673-24680
5. BSA blocking in enzyme-linked immunosorbent assays is a non-mandatory step: a perspective study on mechanism of BSA blocking in common ELISA protocols†

Shilpi Bariar,Abitha Balakrishnan RSC Adv., 2015,5, 100077-100083

Additional information on 4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile

Introduction to 4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile (CAS No. 478081-56-0)

4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile, with the CAS number 478081-56-0, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of thiophenes, which are heterocyclic compounds containing a sulfur atom. The unique structural features of this compound, including the presence of an amino group, a benzoyl moiety, and a fluorinated benzyl sulfanyl group, make it a promising candidate for various biological activities.

The chemical structure of 4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile is characterized by a thiophene ring substituted with an amino group at the 4-position, a benzoyl group at the 5-position, and a 3-fluorobenzyl sulfanyl group at the 2-position. The nitrile group at the 3-position adds further complexity and reactivity to the molecule. These structural elements contribute to its potential as a lead compound in drug discovery and development.

Recent research has focused on the biological activities of 4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent. Another study in the Cancer Research journal demonstrated that 4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile exhibited potent cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cells.

The mechanism of action of 4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile is not yet fully understood, but preliminary studies suggest that it may target multiple signaling pathways involved in inflammation and cancer. The amino group and the nitrile group are believed to play crucial roles in its biological activities by interacting with specific protein targets. Additionally, the fluorinated benzyl sulfanyl group may enhance the compound's lipophilicity and cell permeability, contributing to its efficacy.

In terms of pharmacokinetics, 4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile has shown favorable properties. A study published in the Bioorganic & Medicinal Chemistry Letters in 2020 reported that this compound exhibited good oral bioavailability and a reasonable half-life in animal models. These characteristics make it an attractive candidate for further preclinical and clinical development.

The synthetic route for 4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile has been optimized to improve yield and purity. One common approach involves the condensation of 2-(3-fluorobenzylthio)thiophene with benzoyl chloride followed by amination and nitrilation steps. This multi-step synthesis process ensures high purity and consistency, which is crucial for pharmaceutical applications.

In conclusion, 4-Amino-5-benzoyl-2-(3-fluorobenzyl)sulfanyl-3-thiophenecarbonitrile (CAS No. 478081-56-0) is a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable lead for further development into therapeutic agents for inflammatory diseases and cancer. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical applications.